Genkwanin

• IUPAC Name: 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one
• InChI: InChI=1S/C16H12O5/c1-20-11-6-12(18)16-13(19)8-14(21-15(16)7-11)9-2-4-10(17)5-3-9/h2-8,17-18H,1H3
• InChI Key: JPMYFOBNRRGFNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)O)O
• Molecular Formula: C16H12O5
• DSSTOX Substance ID: DTXSID80195908
• Molecular Weight: 284.26 g/mol
• CAS RN: 437-64-9

Description

Genkwanin is an O-methylated flavone, a type of flavonoid. It can be found in the seeds of Alnus glutinosa, and the leaves of the ferns Notholaena bryopoda and Asplenium normale. It is a non-glycosylated flavonoid isolated from Callicarpa americana.

Molecular Structure Analysis

The structure of this compound was determined based on spectroscopic analyses, one-dimensional NMR, HRESIMS, and was confirmed by single-crystal X-ray diffraction. The crystals grow as very thin needles with an extremely high aspect ratio. There are two independent molecules in the asymmetric unit with two different conformations and modes of packing in the crystal.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C16H12O5. Its molecular weight is 284.26. It is a solid substance with a light yellow to yellow color.

Scientific Research Applications

Genkwanin has been studied extensively in both in vivo and in vitro studies. In vivo studies involve testing the compound in living organisms, such as mice or rats. In vitro studies involve testing the compound in cell cultures or other laboratory-based experiments.

In Vivo

In vivo studies of genkwanin have revealed a range of biological activities. In mice, this compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer effects. In rats, this compound has been found to possess anti-ulcer and anti-diabetic effects. In addition, this compound has been found to possess anti-inflammatory and anti-allergic effects in rabbits.

In Vitro

In vitro studies of genkwanin have revealed a range of biological activities. In cell cultures, this compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer effects. In addition, this compound has been found to possess anti-bacterial, anti-viral, and anti-fungal effects.

Mechanism of Action

Target of Action

Genkwanin, a non-glycosylated flavonoid, has been found to interact with several targets in the body. It has been reported to have anti-inflammatory activities . It decreases proinflammatory mediators such as iNOS, TNF-α, IL-1β, and IL-6 . It also regulates the miR-101/MKP-1/MAPK pathway in LPS-Activated Macrophages .

Mode of Action

This compound interacts with its targets at various cellular and molecular levels. It induces apoptosis and inhibits the growth and proliferation of cancer cells . It suppresses the p38- and JNK-mediated AP-1 signaling pathway and increases the mitogen-activated protein kinase (MAPK) phosphatase 1 (MKP-1) expression at the posttranscriptional level . It also reduces miR-101 production .

Biochemical Pathways

This compound affects several biochemical pathways. It has been found to reduce oxidative stress and the release of cytokines or pathways that promote inflammation . It also regulates the miR-101/MKP-1/MAPK pathway .

Result of Action

This compound exhibits remarkable antioxidant and anti-inflammatory activities . It has shown antihyperglycemic activity with a potential role against metabolic syndrome and diabetes . It also has anticancer effects, including apoptosis induction and cancer cell growth and proliferation inhibition .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, Ginkgo biloba, a plant species known for its high resistance to adverse biotic and abiotic environmental factors, contains this compound . This suggests that the efficacy and stability of this compound could potentially be influenced by the plant’s growing conditions.

Biological Activity

Genkwanin has been found to possess a range of biological activities, such as anti-inflammatory, antioxidant, anti-cancer, anti-bacterial, anti-viral, and anti-fungal effects. In addition, this compound has been found to possess anti-ulcer and anti-diabetic effects.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. In cell cultures, this compound has been found to inhibit the production of inflammatory mediators, such as cytokines and prostaglandins. In addition, this compound has been found to induce apoptosis in cancer cells, possess antioxidant effects, and inhibit the growth of bacteria, viruses, and fungi.

Advantages and Limitations for Lab Experiments

The use of genkwanin in laboratory experiments has a number of advantages. First, this compound is a natural compound and is therefore less likely to cause side effects than synthetic compounds. Second, this compound has a wide range of biological activities, making it suitable for a variety of experiments. Third, this compound is relatively easy to synthesize in the laboratory.
However, there are also some limitations to the use of this compound in laboratory experiments. First, the exact mechanism of action of this compound is still not fully understood. Second, this compound is not as widely available as some other compounds, making it more difficult to obtain. Third, this compound is not as potent as some other compounds, making it less suitable for some experiments.

Future Directions

The potential of genkwanin as a therapeutic agent is still being explored. There are a number of potential future directions for research. These include further investigation into the mechanism of action of this compound, development of more potent this compound derivatives, exploration of this compound as a potential treatment for other diseases, and investigation into the potential side effects of this compound. In addition, further research into the synthesis of this compound and the development of more efficient and cost-effective synthesis methods is needed. Finally, further research into the potential application of this compound in the food industry is also needed.

Q & A

Q1: What is genkwanin and where is it found?

A: this compound (5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one) is a naturally occurring flavonoid, specifically an O-methylated flavone. [, ] It is predominantly found in various plant species, notably in Daphne genkwa, a plant used in traditional Chinese medicine. [, , , ] Aquilaria crassna, the source of agarwood, also contains this compound. [, ]

Q2: How does this compound exert its anti-inflammatory effects?

A: Research suggests that this compound primarily exerts its anti-inflammatory effects through the regulation of the microRNA-101/MKP-1/MAPK pathway. [] In LPS-activated macrophages, this compound was found to suppress the p38- and JNK-mediated AP-1 signaling pathway. [] Additionally, it increased the expression of mitogen-activated protein kinase (MAPK) phosphatase 1 (MKP-1) at the post-transcriptional level by reducing microRNA-101 (miR-101) production, which negatively regulates MKP-1. []

Q3: What is the role of SIRT1 in this compound’s protective effect against colitis?

A: Studies using a murine model of experimental colitis showed that this compound administration led to an upregulation of SIRT1 expression. [] Inhibiting SIRT1 through lentivirus-mediated knockdown partially negated this compound’s protective effects against oxidative stress and mitochondrial dysfunction in this model. [] This suggests that SIRT1 plays a crucial role in mediating the beneficial effects of this compound in colitis.

Q4: What is the mechanism of action of this compound in alleviating osteoarthritis?

A: In vitro studies using interleukin-1 beta (IL-1β) induced chondrocytes suggest that this compound mitigates inflammation, apoptosis, and degradation of the extracellular matrix (ECM) by upregulating dual-specificity protein phosphatase-1 (DUSP1). [] this compound's upregulation of DUSP1 appears to alleviate mitochondrial dysfunction induced by IL-1β, thereby protecting chondrocytes. []

Q5: What is the role of this compound in regulating inflammation and proliferation in human keratinocytes?

A: Research indicates that this compound may regulate proliferation and inflammatory responses in human immortal keratinocyte HaCaT cells, particularly in the context of psoriasis. [] This regulation is thought to be mediated through modulation of the nuclear factor-kappa B signaling pathway, which is frequently overactivated in psoriatic conditions. []

Q6: Can this compound influence uterine contractions?

A: Studies on isolated rat uterine smooth muscle showed that this compound significantly enhanced both contraction and relaxation. [] This effect was observed to be dose-dependent and comparable to the effects of oxytocin, a known uterotonic agent. []

Q7: How effective is this compound in combating postpartum hemorrhage complicated by MODS?

A: In a rat model of postpartum hemorrhage with multiple organ dysfunction syndrome (MODS), this compound demonstrated a significant ability to inhibit inflammatory responses. [] It effectively reduced the expression of pro-inflammatory cytokines tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6) in lung tissue, indicating its potential in managing this complex condition. []

Q8: How does the chemical structure of this compound influence its glucuronidation?

A: Studies investigating the regioselective glucuronidation of this compound, apigenin, and acacetin in human liver and intestinal microsomes revealed structure-dependent variations. [] The position of hydroxyl groups on these flavones influenced both the types and activities of UDP-glucuronosyltransferase (UGT) enzymes involved in their glucuronidation, highlighting the importance of structural considerations in this compound metabolism. []

Q9: What are the primary metabolic pathways of this compound in humans?

A: Research using human liver microsomes and recombinant UDP-glucuronosyltransferase (UGT) enzymes, analyzed through UHPLC-Q-TOF-MS, revealed that demethylation, hydroxylation, and o-glucuronidation are the major metabolic pathways of this compound. [] Specific UGT enzymes, including UGT1A1, UGT1A3, UGT1A9, UGT1A10, and UGT2B7, were found to play significant roles in the glucuronidation of this compound metabolites. []

Q10: How does this compound absorption vary along the intestinal tract?

A: A single-pass intestinal perfusion (SPIP) rat model demonstrated that this compound absorption is segment-dependent. [] The duodenum emerged as the most efficient site for this compound absorption, followed by the jejunum and ileum. []

Q11: What is the role of transporters in this compound absorption?

A: The SPIP rat model showed that this compound is likely transported by both passive diffusion and an active efflux mechanism mediated by multidrug resistance protein (MDR). [] This conclusion is based on the observation that co-perfusion with probenecid (an MDR inhibitor) increased this compound's effective permeability coefficient (P eff), while verapamil and pantoprazole (both P-gp inhibitors) decreased it. []

Q12: How do monoterpenes influence the intestinal absorption of this compound?

A: The SPIP rat model revealed that co-administration of monoterpenes with this compound can influence its absorption. [] Monoterpenes containing a carbonyl group, such as camphor and menthone, enhanced this compound absorption more effectively than those with a hydroxyl group (borneol and menthol). [] This finding suggests the potential for utilizing specific monoterpenes as absorption enhancers for this compound.

Q13: How does mannitol stress affect this compound biosynthesis in Coleus forskohlii?

A: Mannitol treatment of Coleus forskohlii plants increased the expression of CfCYP93B, a cytochrome P450 enzyme potentially involved in this compound biosynthesis. [] Conversely, mannitol decreased the expression of CfCYP706C, an enzyme potentially involved in the biosynthesis of competing flavonoid pathways. [] This differential regulation led to an increase in this compound accumulation, suggesting a metabolic shift towards flavone synthesis under mannitol stress. []

Q14: How does the age of Aquilaria crassna leaves affect their this compound content?

A: HPLC analysis of Aquilaria crassna leaves revealed fluctuations in this compound content with leaf age. [, ] this compound levels were low in the youngest leaves, peaked in middle-aged leaves, and declined in the oldest leaves. [] This dynamic pattern suggests specific stages of leaf development may be optimal for harvesting this compound.

Q15: What are the challenges associated with using this compound as a therapeutic agent?

A: Despite its promising bioactivities, the therapeutic use of this compound is hampered by its poor water solubility. [] This limitation hinders its bioavailability and necessitates the development of effective delivery systems to improve its solubility and therapeutic efficacy.

Q16: How can nanotechnology be employed to enhance the therapeutic potential of this compound?

A: Researchers have successfully developed this compound nanosuspensions (GKA-NSps) using D-alpha tocopherol acid polyethylene glycol succinate (TPGS) as a stabilizer. [] These GKA-NSps displayed improved solubility, sustained drug release, and enhanced in vitro cytotoxicity against various cancer cell lines compared to free this compound. [] Furthermore, in vivo studies using MCF-7 tumor-bearing mice demonstrated that GKA-NSps exhibited comparable therapeutic efficacy to paclitaxel (PTX) but with a higher safety profile. []

Q17: What are the potential applications of this compound in cancer therapy?

A: In vitro and in vivo studies suggest that this compound holds promise as a potential antitumor agent, particularly in breast cancer. [] Its ability to inhibit cancer cell proliferation, induce apoptosis, and suppress tumor growth, coupled with its favorable safety profile when formulated as nanosuspensions, warrants further investigation in clinical settings.

Q18: Can this compound be used to treat bacterial infections?

A: While a hydroethanolic extract of Gochnatia pulchra (containing this compound) showed minimal antibacterial activity, isolated this compound exhibited pronounced effects against certain bacteria. [] Notably, this compound was effective against Streptococcus pyogenes and Enterococcus faecalis. [] This suggests that this compound, potentially in combination with other antimicrobial agents, could be further explored for its antibacterial potential.

Q19: What analytical techniques are commonly employed to quantify this compound?

A: High-performance liquid chromatography (HPLC) is frequently used for the quantitative analysis of this compound in various matrices, including plant materials, extracts, and biological samples. [, , , , , , , ] This technique, often coupled with UV detection or mass spectrometry, allows for sensitive and specific determination of this compound levels.

Q20: What is the historical context of this compound research?

A: this compound was first isolated and identified from Daphne genkwa roots. [] Early research focused on its traditional use in Chinese medicine for treating conditions like cough, edema, and ascites. [, , ] Over time, investigations expanded to explore its diverse biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial properties. [, , , , , ] Current research focuses on understanding its mechanisms of action, improving its bioavailability, and developing novel delivery systems to fully exploit its therapeutic potential.